Cas no 166764-91-6 (Acetonitrile, (4-oxo-3-phenyl-2-thiazolidinylidene)(phenylsulfinyl)-)

• Product Name: Acetonitrile, (4-oxo-3-phenyl-2-thiazolidinylidene)(phenylsulfinyl)-
• CAS No: 166764-91-6
• MF: C₁₇H₁₂N₂O₂S₂
• MW: 340.419381141663
• CID: 1346835
• Update Time: 2024-08-14

Acetonitrile, (4-oxo-3-phenyl-2-thiazolidinylidene)(phenylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, (4-oxo-3-phenyl-2-thiazolidinylidene)(phenylsulfinyl)-
• Acetonitrile, 2-(4-oxo-3-phenyl-2-thiazolidinylidene)-2-(phenylsulfinyl)-

• Inchi： 1S/C17H12N2O2S2/c18-11-15(23(21)14-9-5-2-6-10-14)17-19(16(20)12-22-17)13-7-3-1-4-8-13/h1-10H,12H2
• InChI Key： WOVIXNOXSTUKJR-UHFFFAOYSA-N
• SMILES： C(#N)C(=C1N(C2=CC=CC=C2)C(=O)CS1)S(C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 340.03416

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 560.7±50.0 °C(Predicted)
• PSA: 61.17
• pka: -1.24±0.20(Predicted)